Cas no 1806624-22-5 (Ethyl 2-amino-3-fluoropyridine-4-acetate)

• Product Name: Ethyl 2-amino-3-fluoropyridine-4-acetate
• CAS No: 1806624-22-5
• MF: C₉H₁₁FN₂O₂
• MW: 198.194245576859
• CID: 4801947
• Update Time: 2025-10-31

Ethyl 2-amino-3-fluoropyridine-4-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-amino-3-fluoropyridine-4-acetate

• Inchi： 1S/C9H11FN2O2/c1-2-14-7(13)5-6-3-4-12-9(11)8(6)10/h3-4H,2,5H2,1H3,(H2,11,12)
• InChI Key： DQIWHQFLIIJXMD-UHFFFAOYSA-N
• SMILES： FC1C(N)=NC=CC=1CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 201
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 2-amino-3-fluoropyridine-4-acetate

Ethyl 2-amino-3-fluoropyridine-4-acetate (CAS No. 1806624-22-5): A Key Intermediate in Modern Pharmaceutical Research

Ethyl 2-amino-3-fluoropyridine-4-acetate, identified by its unique Chemical Abstracts Service number CAS No. 1806624-22-5, is a compound of significant interest in the field of pharmaceutical chemistry. This molecule, characterized by its ethyl 2-amino-3-fluoropyridine-4-acetate structure, has emerged as a crucial intermediate in the synthesis of various biologically active agents. Its fluorinated pyridine core and amino acetic acid moiety make it a versatile building block for drug discovery and development.

The relevance of this compound is underscored by its applications in the creation of novel therapeutic entities. In recent years, there has been a growing emphasis on the development of fluorinated pyridines due to their enhanced metabolic stability and improved binding affinity to biological targets. The presence of a fluorine atom at the 3-position of the pyridine ring significantly influences the electronic properties and reactivity of the molecule, making it an attractive scaffold for medicinal chemists.

One of the most compelling aspects of ethyl 2-amino-3-fluoropyridine-4-acetate is its role in the synthesis of kinase inhibitors. Kinases are enzymes that play a pivotal role in numerous cellular processes, and their dysregulation is often associated with various diseases, including cancer. By leveraging the structural features of this compound, researchers have been able to design potent inhibitors that target specific kinases. For instance, derivatives of ethyl 2-amino-3-fluoropyridine-4-acetate have shown promise in preclinical studies as inhibitors of tyrosine kinases, which are overexpressed in many cancerous cells.

Furthermore, the compound has found applications in the development of antiviral agents. The unique chemical properties of ethyl 2-amino-3-fluoropyridine-4-acetate allow it to interact with viral enzymes, thereby inhibiting viral replication. Recent studies have highlighted its potential in combating RNA viruses, where its ability to mimic natural substrates within viral polymerases has been exploited to develop novel antiviral drugs. This has been particularly relevant in the context of emerging infectious diseases, where rapid development of effective treatments is paramount.

The synthesis of ethyl 2-amino-3-fluoropyridine-4-acetate itself is a testament to the advancements in synthetic organic chemistry. Modern synthetic routes have been optimized to produce this compound with high yield and purity, ensuring its availability for further derivatization and application. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been instrumental in achieving these synthetic milestones. These methods not only enhance efficiency but also minimize waste, aligning with the principles of green chemistry.

In addition to its pharmaceutical applications, ethyl 2-amino-3-fluoropyridine-4-acetate has shown promise in materials science. Its ability to form coordination complexes with metal ions has led to its use in developing novel catalysts and functional materials. These complexes exhibit unique electronic and magnetic properties, making them valuable for applications in electronics and energy storage devices. The versatility of this compound underscores its importance beyond traditional pharmaceuticals.

The future prospects for ethyl 2-amino-3-fluoropyridine-4-acetate are vast and exciting. Ongoing research is focused on expanding its utility through innovative synthetic strategies and exploring new biological targets. The integration of computational chemistry and artificial intelligence is expected to accelerate the discovery of new derivatives with enhanced pharmacological properties. This interdisciplinary approach promises to unlock new therapeutic possibilities and drive advancements in drug development.

As our understanding of disease mechanisms continues to evolve, compounds like ethyl 2-amino-3-fluoropyridine-4-acetate will play an increasingly critical role in addressing unmet medical needs. Their multifaceted applications across pharmaceuticals, materials science, and beyond highlight their significance as a cornerstone molecule in modern chemical research. By harnessing their potential, we can continue to push the boundaries of what is possible in medicine and technology.